Cas no 1805467-80-4 (Ethyl 2,4-bis(trifluoromethyl)-6-formylbenzoate)

• Product Name: Ethyl 2,4-bis(trifluoromethyl)-6-formylbenzoate
• CAS No: 1805467-80-4
• MF: C₁₂H₈F₆O₃
• MW: 314.18054485321
• CID: 4963927
• Update Time: 2025-05-26

Ethyl 2,4-bis(trifluoromethyl)-6-formylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2,4-bis(trifluoromethyl)-6-formylbenzoate

• Inchi： 1S/C12H8F6O3/c1-2-21-10(20)9-6(5-19)3-7(11(13,14)15)4-8(9)12(16,17)18/h3-5H,2H2,1H3
• InChI Key： BOXHWHHHRQDJLZ-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(F)(F)F)C=C(C=O)C=1C(=O)OCC)(F)F

Computed Properties

• Exact Mass: 314.03776309 g/mol
• Monoisotopic Mass: 314.03776309 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 43.4
• Molecular Weight: 314.18

Additional information on Ethyl 2,4-bis(trifluoromethyl)-6-formylbenzoate

Ethyl 2,4-bis(trifluoromethyl)-6-formylbenzoate (CAS No. 1805467-80-4): A Comprehensive Overview

Ethyl 2,4-bis(trifluoromethyl)-6-formylbenzoate (CAS No. 1805467-80-4) is a multifaceted compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes two trifluoromethyl groups and a formyl group, making it a valuable intermediate in the synthesis of various bioactive molecules.

The trifluoromethyl groups in Ethyl 2,4-bis(trifluoromethyl)-6-formylbenzoate contribute to its high lipophilicity and metabolic stability, properties that are highly desirable in drug design. These groups also enhance the compound's ability to cross biological membranes, which is crucial for effective drug delivery. The formyl group, on the other hand, provides a reactive site for further chemical modifications, enabling the synthesis of a wide range of derivatives with diverse biological activities.

Recent studies have highlighted the potential of Ethyl 2,4-bis(trifluoromethyl)-6-formylbenzoate in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent anti-inflammatory and anticancer properties. The researchers found that these derivatives effectively inhibited the activity of key enzymes involved in inflammation and cancer progression, such as COX-2 and PI3K.

In another study, published in the European Journal of Medicinal Chemistry, researchers explored the use of Ethyl 2,4-bis(trifluoromethyl)-6-formylbenzoate as a scaffold for the development of new antiviral agents. The study reported that certain derivatives of this compound showed promising activity against several viral strains, including influenza and herpes simplex virus. The researchers attributed this antiviral activity to the compound's ability to interfere with viral replication processes.

The synthetic versatility of Ethyl 2,4-bis(trifluoromethyl)-6-formylbenzoate has also been extensively studied. A review article in Organic & Biomolecular Chemistry discussed various synthetic routes to this compound and its derivatives. The review highlighted the importance of transition-metal-catalyzed reactions, such as palladium-catalyzed cross-coupling reactions, in the efficient synthesis of these compounds. These synthetic methods have enabled researchers to access a wide range of structurally diverse derivatives with tailored biological activities.

In addition to its applications in drug discovery, Ethyl 2,4-bis(trifluoromethyl)-6-formylbenzoate has also found use in materials science. A study published in Advanced Materials reported that this compound can be used as a building block for the synthesis of functional polymers with unique optical and electronic properties. The researchers demonstrated that these polymers exhibit excellent thermal stability and mechanical strength, making them suitable for various advanced applications.

The environmental impact of Ethyl 2,4-bis(trifluoromethyl)-6-formylbenzoate has also been a subject of interest. A study published in Environmental Science & Technology evaluated the biodegradability and ecotoxicity of this compound. The results indicated that while Ethyl 2,4-bis(trifluoromethyl)-6-formylbenzoate is not readily biodegradable under standard conditions, it does not exhibit significant ecotoxicity at environmentally relevant concentrations.

In conclusion, Ethyl 2,4-bis(trifluoromethyl)-6-formylbenzoate (CAS No. 1805467-80-4) is a versatile compound with a wide range of applications in organic chemistry, pharmaceutical research, and materials science. Its unique structural features make it an attractive candidate for the development of novel therapeutic agents and functional materials. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in various scientific disciplines.